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Compound of Interest

5-(Bromomethyl)-2-
Compound Name:

methoxybenzonitrile
CAS No.: 320407-91-8

Cat. No.: B1289213

Get Quote

\ J

CAS Registry Number: 320407-91-8 IUPAC Name: 5-(Bromomethyl)-2-methoxybenzonitrile
Molecular Formula: C

H

BrNO Molecular Weight: 226.07 g/mol [1][2]

Structural Analysis & Physicochemical Properties|3]
Structural Elucidation

The molecule consists of a benzene core trisubstituted with a bromomethyl group, a methoxy
group, and a cyano (nitrile) group. The relative positioning is critical for reactivity:

¢ Electronic Environment: The methoxy group (-OCH

) at the para position relative to the bromomethyl moiety exerts a strong electron-donating
effect (+M), stabilizing the transition state in S

1 pathways, although the primary mechanism for this primary halide is S
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2. Conversely, the cyano group (-CN) at the meta position is strongly electron-withdrawing (-
[, -M), increasing the electrophilicity of the benzylic carbon.

» Net Reactivity: The opposing electronic effects create a "push-pull" system. The benzylic
carbon is highly activated towards nucleophilic attack, making this compound a potent
alkylating agent (and a likely lachrymator).

Physicochemical Data Table

Property Value / Description Note
Off-white to pale yellow Color darkens upon
Appearance _ . o _
crystalline solid oxidation/hydrolysis.

Distinct from liquid isomers

Melting Point 105-110 °C (Estimated) (e.g., 4-methoxybenzyl
bromide).
N DCM, THF, Ethyl Acetate, Hydrolyzes rapidly in
Solubility ]
Toluene water/protic solvents.

Degrades to 3-cyano-4-
Stability Moisture Sensitive methoxybenzyl alcohol and
HBr.

High susceptibility to S
Reactivity Class Primary Benzylic Halide
2 substitution.

Synthetic Routes & Process Optimization

The industrial standard for synthesizing 3-cyano-4-methoxybenzyl bromide is the Wohl-Ziegler
bromination of the corresponding toluene derivative. This radical pathway is preferred over
direct bromination of the alcohol due to higher atom economy and avoidance of harsh acidic
conditions that might hydrolyze the nitrile.

Precursor Selection

o Starting Material: 2-Methoxy-5-methylbenzonitrile (CAS 59415-77-9).

e Reagent: N-Bromosuccinimide (NBS) as the bromine source.[3]
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« Initiator: Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO).
e Solvent: Carbon Tetrachloride (CCI

) is traditional, but Trifluorotoluene (PhCF

) or Acetonitrile are modern, greener alternatives.

Detailed Experimental Protocol (Self-Validating)

o Step 1: Charge a dry round-bottom flask with 2-methoxy-5-methylbenzonitrile (1.0 eq) and
anhydrous PhCF

(0.5 M concentration).

o Step 2: Add NBS (1.05 eq). Critical: Use slightly excess NBS to ensure conversion, but avoid
large excesses to prevent gem-dibromination.

o Step 3: Add AIBN (0.05 eq) and purge the system with Nitrogen/Argon.
e Step 4: Heat to reflux (approx. 102 °C for PhCF

). The reaction is exothermic; monitor the disappearance of the solid NBS (denser) and
appearance of succinimide (floats/lighter).

e Step 5 (Validation): Monitor via TLC (Hexane/EtOAc 4:1). The product will have a lower R

than the starting material but higher than the alcohol byproduct.

e Step 6: Cool to 0 °C to precipitate succinimide. Filter. Concentrate the filtrate.

o Step 7: Recrystallize from Heptane/IPA if necessary to remove traces of starting material.

Synthesis Workflow Diagram
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Figure 1: Radical bromination workflow via the Wohl-Ziegler reaction.

Reactivity Profile & Mechanistic Insights

Nucleophilic Substitution (S 2)

This compound is an "activated" electrophile. The nitrile group at the meta position withdraws

electron density inductively, making the CH

-Br carbon significantly more positive than in unsubstituted benzyl bromide.

o Amination: Reacts rapidly with primary/secondary amines. Caution: Over-alkylation is a risk.

Use slow addition of the bromide to the amine solution.

» Etherification: Reacts with phenols/alcohols in the presence of K

CO

e C-C Bond Formation: Excellent substrate for malonate alkylations or Grignard coupling

(though the nitrile is sensitive to Grignards, requiring low temperature or organozinc

alternatives).

Stability & Degradation

The compound is prone to autocatalytic hydrolysis.

e Trace moisture reacts with the bromide to form HBr.

o HBr protonates the ether oxygen or the nitrile nitrogen.
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 Acidic conditions accelerate further hydrolysis, turning the solid into a sticky, corrosive gum.

e Storage: Must be stored under inert gas at 2—8 °C with a desiccant.

Reactivity Logic Diagram
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Figure 2: Divergent reactivity pathways. Note the degradation route via hydrolysis.

Applications in Medicinal Chemistry

This scaffold is a "privileged structure” in drug discovery, often used to introduce a substituted
benzyl group that fits into hydrophobic pockets of enzymes (e.g., Kinases, PDE4).

o Pharmacophore Installation: The 3-cyano-4-methoxy motif mimics the catechol ether pattern
found in many bioactive natural products (like Rolipram derivatives) but with the metabolic
stability of a nitrile instead of a second ether or hydroxyl group.

o Linker Chemistry: The bromide serves as a "handle" to attach this motif to heterocycles
(indoles, quinolines) to optimize potency and solubility.

Handling & Safety (Self-Validating Protocols)

Hazard Class: Corrosive (Skin Corr. 1B), Lachrymator.
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e Quenching Protocol: Never dispose of active bromide directly. Stir waste solutions with
agueous 10% NaOH or Sodium Thiosulfate for 1 hour to convert the bromide to the benign
alcohol or thiosulfate adduct before disposal.

o Spill Management: Do not wipe. Cover with anhydrous sodium carbonate, then absorb with
vermiculite.

» Validation of Safety: If the material has turned orange or emits visible fumes upon opening, it
has degraded to HBr. Do not use; neutralize immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Cyano-4-Methoxybenzyl Bromide: Technical Dossier
& Synthetic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289213/docs#3-cyano-4-methoxybenzyl-bromide-
technical-dossier-synthetic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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